Cas no 28734-86-3 (Cinnoline,3,4,5,6,7,8-hexafluoro-)
28734-86-3 structure
Product Name:Cinnoline,3,4,5,6,7,8-hexafluoro-
Cinnoline,3,4,5,6,7,8-hexafluoro- Chemical and Physical Properties
Names and Identifiers
-
- Cinnoline,3,4,5,6,7,8-hexafluoro-
- 3,4,5,6,7,8-hexafluorocinnoline
- Cinnoline,hexafluoro-
- DTXSID60182891
- 28734-86-3
-
- Inchi: 1S/C8F6N2/c9-2-1-3(10)8(14)16-15-7(1)6(13)5(12)4(2)11
- InChI Key: KYOYNCNXYGPSAO-UHFFFAOYSA-N
- SMILES: FC1=C(C(=C(C2=C1C(=C(N=N2)F)F)F)F)F
Computed Properties
- Exact Mass: 237.9966
- Monoisotopic Mass: 237.997
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- Density: 1.76
- Boiling Point: 278.4°Cat760mmHg
- Flash Point: 122.2°C
- Refractive Index: 1.506
- PSA: 25.78
Cinnoline,3,4,5,6,7,8-hexafluoro- Related Literature
-
R. D. Chambers,J. A. H. MacBride,W. K. R. Musgrave J. Chem. Soc. D 1970 739
-
2. Cinnolines. Part XVI. Photochemical rearrangement of 2-alkylcinnolinium-4-olates to 3-alkyl-4(3H)-quinazolonesDonald E. Ames,Sosale Chandrasekhar,Roy Simpson J. Chem. Soc. Perkin Trans. 1 1975 2035
28734-86-3 (Cinnoline,3,4,5,6,7,8-hexafluoro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk